(Ethylenediaminetetraacetato)cerium(-)
Description
(Ethylenediaminetetraacetato)cerium(-), commonly referred to as cerium-EDTA, is a coordination complex where cerium ions are chelated by ethylenediaminetetraacetic acid (EDTA). EDTA (C₁₀H₁₆N₂O₈) is a hexadentate ligand known for forming stable complexes with metal ions via its four carboxylate and two amine groups . Cerium, a lanthanide, exhibits variable oxidation states (III and IV), which significantly influences the stability and reactivity of its EDTA complex. In aqueous environments, cerium-EDTA complexes are studied for their redox behavior, catalytic properties, and applications in materials science and environmental remediation.
Properties
CAS No. |
17548-66-2 |
|---|---|
Molecular Formula |
C12H16O |
Synonyms |
(Ethylenediaminetetraacetato)cerium(-) |
Origin of Product |
United States |
Comparison with Similar Compounds
Redox Behavior and Stability
- Cerium-EDTA vs. Fe-EDTA :
Cerium’s redox activity (Ce³⁺ ↔ Ce⁴⁺) distinguishes it from iron-EDTA complexes. Evidence suggests that cerium undergoes oxidation to Ce⁴⁺ under thermal or oxidative conditions, forming cerium(IV) oxide at crystal boundaries . This contrasts with Fe³⁺-EDTA, which is more prone to hydrolysis and precipitation at neutral pH. - Thermal Stability :
Cerium introduction in hydroxyapatite systems inhibits sintering due to its large atomic mass and oxide formation . Extrapolating this, cerium-EDTA likely exhibits higher thermal stability compared to lighter metal-EDTA complexes (e.g., Ca-EDTA or Mg-EDTA).
Structural and Molecular Properties
- Molecular Weight :
The molecular weight of cerium-EDTA (estimated as EDTA + Ce³⁺: ~292.24 + 140.12 = ~432.36 g/mol) exceeds that of common EDTA complexes like Ca-EDTA (~368.4 g/mol) or Fe³⁺-EDTA (~403.1 g/mol) .
Research Findings and Limitations
- Key Findings: Cerium-EDTA’s dual oxidation states enable unique catalytic cycles, unlike monovalent metal-EDTA complexes. Its large atomic mass and oxide formation under heat suggest utility in high-temperature material synthesis .
- Limitations : The provided evidence lacks direct spectroscopic or thermodynamic data (e.g., stability constants) for cerium-EDTA. Comparative studies with analogous lanthanide-EDTA complexes (e.g., La-EDTA) are also absent.
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